Cas no 164219-72-1 (4-Benzoyl-3-nitropyridine)

• Product Name: 4-Benzoyl-3-nitropyridine
• CAS No: 164219-72-1
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• CID: 135247
• PubChem ID: 10036713
• Update Time: 2025-04-19

4-Benzoyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Benzoyl-3-nitropyridine
• (3-nitropyridin-4-yl)-phenylmethanone
• Methanone, (3-nitro-4-pyridinyl)phenyl-
• AKOS015912146
• DTXSID80434546
• (3-nitro-4-pyridinyl)-phenylmethanone
• 164219-72-1
• A810544
• (3-nitro-4-pyridyl)-phenyl-methanone

• Inchi： 1S/C12H8N2O3/c15-12(9-4-2-1-3-5-9)10-6-7-13-8-11(10)14(16)17/h1-8H
• InChI Key： QUPMIVUMNSOULW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CN=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.05300
• Monoisotopic Mass: 228.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.322
• Boiling Point: 426.033 °C at 760 mmHg
• Flash Point: 211.457 °C
• PSA: 75.78000
• LogP: 2.74400